Cas no 25377-83-7 ((2e)-2-octene)
(2e)-2-octene structure
Product Name:(2e)-2-octene
CAS No:25377-83-7
MF:C8H16
MW:112.212642669678
CID:1422641
Update Time:2024-08-15
(2e)-2-octene Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-Octene
- Octylene
- (2E)-oct-2-ene
- DI-N-BUTEN
- Octene, isomer mixture
- Octene (all isomers)
- (2e)-2-octene
-
- Inchi: 1S/C8H16/c1-3-5-7-8-6-4-2/h3H,1,4-8H2,2H3
- InChI Key: KWKAKUADMBZCLK-UHFFFAOYSA-N
- SMILES: C=CCCCCCC
Computed Properties
- Exact Mass: 112.12528
- Monoisotopic Mass: 112.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 53.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.727
- Melting Point: -109 °C
- Boiling Point: 125.4°C at 760 mmHg
- Flash Point: 21.1°C
- Refractive Index: 1.421
- PSA: 0
- LogP: 3.14280
(2e)-2-octene Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
25377-83-7 ((2e)-2-octene) Related Products
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